N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide

• IUPAC Name: N'-(2-ethoxyphenyl)-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C18H20N2O4/c1-3-24-16-7-5-4-6-15(16)20-18(22)17(21)19-12-13-8-10-14(23-2)11-9-13/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: LKKJYGVRMLBKNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide, also known as EMBEDA, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of pharmacology. EMBEDA is a synthetic opioid that is used as a pain management medication.

Mechanism of Action

N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide works by binding to opioid receptors in the brain and spinal cord. This binding results in the inhibition of pain signals, which leads to pain relief. This compound is an extended-release medication, which means that it releases the medication slowly over time, providing long-lasting pain relief.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It is a potent analgesic that provides pain relief by inhibiting pain signals in the brain and spinal cord. This compound also has sedative effects, which can cause drowsiness and impaired cognitive function. Additionally, this compound can cause respiratory depression, which can be life-threatening in high doses.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide has several advantages and limitations for lab experiments. One of the primary advantages of this compound is its potency as an analgesic. It is a highly effective pain management medication that can provide long-lasting pain relief. Additionally, this compound is an extended-release medication, which means that it releases the medication slowly over time, providing consistent pain relief. However, one of the limitations of this compound is its potential for abuse. This compound is a synthetic opioid that can be addictive, which can make it challenging to use in lab experiments.

Future Directions

There are several future directions for the study of N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide. One of the primary areas of research is in the development of new pain management medications. This compound is a highly effective pain management medication, but it has limitations due to its potential for abuse. Researchers are working to develop new pain management medications that are less addictive and have fewer side effects. Additionally, researchers are exploring the potential applications of this compound in the treatment of other medical conditions, such as depression and anxiety.
Conclusion
In conclusion, this compound is a synthetic opioid that has gained attention in the scientific community due to its potential applications in the field of pharmacology. This compound is a potent analgesic that provides pain relief by inhibiting pain signals in the brain and spinal cord. It is an extended-release medication that provides long-lasting pain relief. While this compound has several advantages for lab experiments, it also has limitations due to its potential for abuse. Despite these limitations, there are several future directions for the study of this compound, including the development of new pain management medications and exploring its potential applications in the treatment of other medical conditions.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide involves the reaction of 4-methoxybenzyl chloride with 2-ethoxyaniline in the presence of sodium hydride to produce 2-ethoxy-N-(4-methoxybenzyl)aniline. The resulting compound is then reacted with ethanediamine in the presence of sodium hydroxide to produce this compound. The synthesis method is straightforward and can be performed in a laboratory setting.

Scientific Research Applications

N-(2-ethoxyphenyl)-N'-(4-methoxybenzyl)ethanediamide has been the subject of several scientific studies due to its potential applications in the field of pharmacology. One of the primary research applications of this compound is in the development of pain management medications. This compound is a synthetic opioid that is used to manage moderate to severe pain. It is an extended-release medication that provides long-lasting pain relief.